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Executive Summary

This application note details the protocol for using mixed long-chain tertiary amines (classically
represented by Alamine 336) for the solvent extraction (SX) of metals. Unlike cation
exchangers (e.g., D2EHPA) that extract positive ions, tertiary amines function as Liquid Anion
Exchangers. They are uniquely suited for extracting anionic metal complexes from acidic
media, such as uranyl sulfates (

) or cobalt chlorides (

).

This guide targets researchers requiring high-purity separations in hydrometallurgy and waste
recovery. It moves beyond basic "shake-out" tests to rigorous equilibrium modeling and
continuous circuit design.

Chemistry & Mechanism: The "Why"
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To design an effective protocol, one must understand that tertiary amines (

) are chemically inert towards metals until they are protonated. The extraction proceeds in two
distinct chemical steps: Protonation and Anion Exchange.

The Two-Step Mechanism

 Acidification (Protonation): The organic amine reacts with acid from the agueous phase to
form an alkylammonium salt.

(Where
is a simple anion like
or

)

o Metal Extraction (lon Exchange): The alkylammonium salt exchanges its simple anion for the
anionic metal complex (

Selectivity Logic

o Uranium: Extracted from sulfate media at pH 1.0-2.0 as uranyl sulfate anions.
o Cobalt/Nickel: In high chloride media (>4M HCI), Cobalt forms the anionic complex

, While Nickel remains cationic (

) or neutral. The amine selectively extracts the Cobalt species, leaving Nickel in the raffinate.
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Figure 1: The two-step mechanism of tertiary amine extraction: Protonation followed by Anion

Exchange.

Materials & Reagents

Trustworthiness Check: The choice of diluent and modifier is not arbitrary; it is critical to prevent

"Third Phase Formation"—a phenomenon where the organic phase splits into two layers

(diluent-rich and complex-rich), causing catastrophic failure in mixer-settlers.

Component Specification Purpose Recommended
Mixed Tertiary Amine ( . . Alamine 336 (BASF)
Extractant Active metal carrier. _
) or Alamine 308
] ) ) Exxsol D80, Shellsol
] Aliphatic Hydrocarbon  Carrier solvent;
Diluent ) ) ) ) D70, or Kerosene (low
(High Flash Paint) reduces viscosity. )
aromatic)
Increases solubility of
. ) the amine salt to Isodecanol (5-10%
Modifier Long-chain Alcohol )
prevent third-phase v/v) or 1-Octanol
formation.
o Base (Carbonate or Reverses protonation NazCOs (1.0 M) or
Stripping Agent

Hydroxide)

to release metal.

NH4OH

Experimental Protocols
Protocol A: Pre-Equilibration (Acidification)

Before extracting metal, the amine must be converted to its salt form.

o Prepare the Organic Phase: Mix 5-10% (v/v) Alamine 336 + 5% Isodecanol + Diluent.

o Contact with 1.0 M acid (matching the anion of the feed, e.g.,
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for U,
for Co) at an Organic:Aqueous (O:A) ratio of 1:1.

o Shake for 10 minutes. Separate phases.

» Validation: Measure the pH of the aqueous raffinate. It should be acidic. The organic phase
is now "Pre-equilibrated.”

Protocol B: Determination of Equilibrium Isotherms ()

This protocol generates the data required to build a McCabe-Thiele diagram.

Feed Preparation: Prepare a stock solution of the target metal (e.g., 1 g/LUIn0.5M

).

e Varying Phase Ratios: Prepare 6 separatory funnels with the following O:A ratios:
o 1:5,1:2,1:1, 2:1, 5:1, 10:1.
o Contact: Add the pre-equilibrated organic and metal feed to each funnel.

o Equilibrium: Shake vigorously for 15 minutes (kinetic tests usually show equilibrium <5 mins,
but 15 ensures completion).

e Separation: Allow phases to settle (typically 2-5 mins).

e Analysis:
o Filter the aqueous phase (0.45 um) to remove entrained organic.
o Analyze metal concentration in the Aqueous Phase (

) via ICP-OES.

o Mass Balance Calculation: Calculate Metal in Organic Phase (
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» Plotting: Plot

(x-axis) vs.

(y-axis) to generate the Equilibrium Isotherm.

Protocol C: Counter-Current Simulation (Batch)

Simulates a continuous mixer-settler train using separatory funnels to determine stage
efficiency.
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Figure 2: General Solvent Extraction Workflow. Note the regeneration loop where the stripped
amine returns to the extraction circuit.

Data Analysis: The McCabe-Thiele Diagram

To scale up from bench to pilot plant, you must construct a McCabe-Thiele diagram. This
determines the number of theoretical stages required for a specific recovery target (e.g., 99%).

o Equilibrium Line: Plot the data from Protocol B (

VS

).

e Operating Line: Draw a straight line with slope

(Aqueous to Organic flow ratio).

o Slope =

o Equation:

» Stepping Off: Start from the feed concentration on the x-axis. Draw a vertical line to the
Operating Line, then a horizontal line to the Equilibrium Line.[1] Repeat until you reach the
desired raffinate concentration.

o Count Stages: The number of "steps" equals the number of mixer-settler units required.

Stripping & Regeneration Protocol

Stripping recovers the metal and regenerates the amine. Since amine extraction is pH-
dependent (requires acid), stripping is achieved by pH swing (adding base).

Protocol:

e Reagent: Use 1.0 M Sodium Carbonate (
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) or Ammonium Hydroxide (
).
o Note: Carbonate is preferred for Uranium to form soluble uranyl tricarbonate complexes.

o Contact: Mix Loaded Organic with Strip Solution (O:A = 1:1 to 5:1).
o Tip: A higher O:Aratio in stripping concentrates the metal in the aqueous phase.

e Reaction:

[2]

e Result: The amine (
) is regenerated to its free base form and recycled.

Troubleshooting & Optimization
Third Phase Formation

o Symptom: A middle layer forms between the organic and aqueous phases.
e Cause: The metal-amine complex has limited solubility in the non-polar diluent (kerosene).
e Solution:

o Add Modifier: Increase Isodecanol or Tridecanol concentration (up to 20%).

o Increase Temperature: Heating to 30-40°C often dissolves the third phase.

o Switch Diluent: Use an aromatic diluent (e.g., Solvesso 150), though this may reduce
selectivity.

Crud Formation

o Symptom: Solid stabilized emulsion at the interface.

o Cause: Silica or fine particulates in the feed.
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» Solution: Clarify feed (filter < 10 um) before SX.

Amine Degradation

o Cause: Oxidation by nitrates or degradation over time.
e Check: Periodically titrate the organic phase with standard

in acetic acid to verify amine concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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» To cite this document: BenchChem. [Advanced Protocol: Solvent Extraction of Metals using
Mixed Long-Chain Tertiary Amines]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12648998/docs#advanced-protocol-solvent-
extraction-of-metals-using-mixed-long-chain-tertiary-amines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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